Cas no 112082-71-0 (4-benzylidene-3-(phenoxymethyl)-1,2-oxazol-5-one)

4-benzylidene-3-(phenoxymethyl)-1,2-oxazol-5-one structure
112082-71-0 structure
Product name:4-benzylidene-3-(phenoxymethyl)-1,2-oxazol-5-one
CAS No:112082-71-0
MF:C17H13NO3
MW:279.290024518967
CID:2607983
PubChem ID:92020784

4-benzylidene-3-(phenoxymethyl)-1,2-oxazol-5-one Chemical and Physical Properties

Names and Identifiers

    • 4-benzylidene-3-(phenoxymethyl)-1,2-oxazol-5-one
    • 112082-71-0
    • (Z)-4-Benzylidene-3-(phenoxymethyl)isoxazol-5(4H)-one
    • Inchi: InChI=1S/C17H13NO3/c19-17-15(11-13-7-3-1-4-8-13)16(18-21-17)12-20-14-9-5-2-6-10-14/h1-11H,12H2/b15-11-
    • InChI Key: JMZNZQAFWJEXGF-PTNGSMBKSA-N

Computed Properties

  • Exact Mass: 279.08954328Da
  • Monoisotopic Mass: 279.08954328Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 47.9Ų

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